Cas no 2248310-22-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate
• CAS No: 2248310-22-5
• MF: C₁₈H₁₁N₃O₄
• MW: 333.297643899918
• CID: 6255805
• PubChem ID: 165725065
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518087
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate
• 2248310-22-5

• Inchi： 1S/C18H11N3O4/c22-16-13-8-4-5-9-14(13)17(23)21(16)25-18(24)15-10-20(11-19-15)12-6-2-1-3-7-12/h1-11H
• InChI Key： HZIFYXAOOXVKHQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C=N1)C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 333.07495584g/mol
• Monoisotopic Mass: 333.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate (CAS No. 2248310-22-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate (CAS No. 2248310-22-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a phthalimide moiety with a phenyl-substituted imidazole carboxylate, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential as a bioactive scaffold and its relevance to small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate has surged, driven by advancements in targeted drug delivery and enzyme inhibition studies. The compound's imidazole core is particularly noteworthy, as it mimics natural ligands in biological systems, making it a candidate for modulating protein-protein interactions. This aligns with current industry trends focusing on precision medicine and structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the CAS No. 2248310-22-5 compound offers intriguing possibilities for cascade reactions and multicomponent syntheses. Its electron-rich aromatic systems enable diverse functionalization, which is critical for developing high-value fine chemicals. Laboratories specializing in medicinal chemistry often explore derivatives of this compound to enhance oral bioavailability or improve metabolic stability—key challenges in modern drug development.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional hazardous intermediates, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate exhibits favorable green chemistry metrics, such as reduced toxicity profiles and compatibility with solvent-free reactions. This aligns with the global shift toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are essential for verifying its purity and structural integrity. The growing interest in quality-by-design (QbD) approaches in pharmaceutical synthesis further underscores the importance of such analytical protocols. Researchers often query databases for spectral data or chromatographic conditions specific to CAS No. 2248310-22-5, highlighting its niche but critical role in R&D workflows.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-4-carboxylate represents a compelling case study at the intersection of organic synthesis, drug design, and sustainable chemistry. Its multifaceted applications—from kinase inhibitor development to polymeric material precursors—make it a subject of ongoing investigation. As the scientific community continues to explore structure-property relationships, this compound is poised to remain a focal point in innovative research initiatives.